Cas no 334475-78-4 (3,3',4',5,7-Pentahydroxyflavan; (2R,3R)-form, 6-Chloro)

• Product Name: 3,3',4',5,7-Pentahydroxyflavan; (2R,3R)-form, 6-Chloro
• CAS No: 334475-78-4
• MF: C₁₅H₁₃ClO₆
• MW: 324.713124036789
• CID: 6716986
• Update Time: 2024-03-03

3,3',4',5,7-Pentahydroxyflavan; (2R,3R)-form, 6-Chloro Chemical and Physical Properties

Names and Identifiers

• (-)-6-Chloroepicatechin
• 3,3',4',5,7-Pentahydroxyflavan; (2R,3R)-form, 6-Chloro

• Inchi： 1S/C15H13ClO6/c16-13-10(19)5-12-7(14(13)21)4-11(20)15(22-12)6-1-2-8(17)9(18)3-6/h1-3,5,11,15,17-21H,4H2
• InChI Key： BHTBHJNGFQRAJI-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C(=C(C=2)O)Cl)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 1.161

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins